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Compound of Interest

Compound Name: Chrysospermin C

Cat. No.: B15563898

Get Quote

Anticancer Activity
Numerous derivatives of chrysin have demonstrated potent anticancer activity against a variety

of cancer cell lines. Modifications at the C-7 position have been particularly fruitful in enhancing

cytotoxicity.

Table 1: Anticancer Activity (IC₅₀ in µM) of Selected Chrysin Derivatives
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Compound/De
rivative

Modification Cell Line IC₅₀ (µM) Reference

Chrysin - PC-3 24.5 (48h) [1]

Chrysin - PC-3 8.5 (72h) [1]

Amide Derivative

14
Amide at C-7 MDA-MB-231 - [2]

Amide Derivative

14
Amide at C-7 MDA-MB-453 - [2]

7-aminochrysin

derivative 15

Diphenylamine at

C-7
MCF7 0.03 [3]

7-aminochrysin

derivative 15

Diphenylamine at

C-7
HCT-15 0.06 [3]

Phosphonium

hybrid 3i

Phosphonium at

C-7
Various 0.26-1.15 [4]

Phosphonium

hybrid 3j

Phosphonium at

C-7
Various 0.88-2.93 [4]

Nano-formulated

Chrysin
Encapsulated

AGS, T47D,

MCF-7

Lower than free

chrysin
[5]

Note: This table is a summary of representative data. For a comprehensive list of all derivatives

and their activities, please refer to the cited literature.

Structure-Activity Relationship (SAR) for Anticancer Activity:

Substitution at C-7: Introduction of various moieties, including amino acid conjugates,

phosphonium salts, and heterocyclic systems, at the 7-position generally enhances

anticancer activity.

Lipophilicity: Increasing the lipophilicity of the molecule, for instance, through the addition of

a prenyl group, can improve cellular uptake and potency.
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Metal Complexation: Complexation of chrysin with metal ions like manganese (II) and cobalt

(II) has been shown to increase its cytotoxic effects.

Nano-formulation: Encapsulating chrysin in nanoparticles can significantly lower the IC₅₀

values compared to free chrysin, likely due to improved solubility and cellular uptake.[5]

Antibacterial Activity
Chrysin and its derivatives have also been investigated for their potential as antibacterial

agents.

Table 2: Antibacterial Activity (MIC) of Selected Chrysin Derivatives
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Compound/De
rivative

Modification
Bacterial
Strain

MIC (µg/mL) Reference

Chrysin - E. coli >128 [6]

Pyrimidine-

piperazine hybrid

5b

Pyrimidine-

piperazine at C-7
E. coli 6.25 [7][8]

Pyrimidine-

piperazine hybrid

5h

Pyrimidine-

piperazine at C-7
E. coli 12.5 [7][8]

7-O-piperazine

analog 54a
Piperazine at C-7 S. pyogenes 12.5 [8]

7-O-piperazine

analog 54b
Piperazine at C-7 E. coli 12.5 [8]

Dinitrophenyl

analog 55

Dinitrophenyl at

C-7

MRSA, P.

aeruginosa, K.

pneumoniae

25-62.5 [8]

Epoxide

derivative 53
Epoxide at C-7

Gram-positive

and Gram-

negative bacteria

4.68–9.37 [8]

Fused coumarin–

dioxane

derivative DFC5

Fused coumarin-

dioxane
Aerobic bacteria 1.23-2.60 [9]

Mn(II)-chrysin

complex
Metal complex

E. coli, S.

epidermidis
0.8-2.1 (mg/mL) [10]

Co(II)-chrysin

complex
Metal complex

E. coli, S.

epidermidis
0.8-2.1 (mg/mL) [10]

Note: This table presents a selection of data. Please consult the original publications for more

detailed information.

Structure-Activity Relationship (SAR) for Antibacterial Activity:
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Heterocyclic Substituents: The introduction of nitrogen-containing heterocycles, such as

pyrimidine and piperazine, at the 7-position can significantly enhance antibacterial potency.

[7][8]

Electron-Withdrawing Groups: The presence of strong electron-withdrawing groups, like nitro

groups, on substituents at the C-7 position has been shown to increase antibacterial activity.

Metal Complexation: Chelation with transition metals like Co(II) and Mn(II) can increase the

antibacterial efficacy of chrysin.[10]

Anti-inflammatory Activity
Chrysin derivatives have been evaluated for their ability to inhibit inflammatory pathways.

Table 3: Anti-inflammatory Activity of Selected Chrysin Derivatives

Compound/Derivati
ve

Assay IC₅₀ (µM) Reference

Chrysin PGE₂ production 25.5 [11]

C-721
COX-2 mediated

PGE₂ production
6.2

C-721
iNOS-mediated NO

production
22.6

Compound 8 COX-2 inhibition 6.76

Compound 1a COX-2 inhibition 9.63

Chrysin COX-2 inhibition 18.48

Note: This table provides a summary of available data.

Structure-Activity Relationship (SAR) for Anti-inflammatory Activity:

Substitution at C-8: Introduction of a pyridine-4-yl group at the 8-position (compound C-721)

significantly enhances the inhibition of PGE₂ and NO production compared to the parent

chrysin.
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Prenylation: The addition of a prenyl group at the 8-position has been shown to improve

COX-2 inhibitory activity.

Experimental Protocols for Biological Evaluation
MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which is an indicator of cell viability.

Experimental Protocol: MTT Assay

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours to allow for attachment.

Compound Treatment: Treat the cells with various concentrations of the chrysin derivatives

for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a

positive control (a known cytotoxic agent).

MTT Addition: After the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to

each well and incubate for 2-4 hours at 37 °C.

Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a

solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Minimum Inhibitory Concentration (MIC) Assay
The MIC assay is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.
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Experimental Protocol: Broth Microdilution MIC Assay

Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in a

suitable broth (e.g., Mueller-Hinton broth) to a concentration of approximately 5 x 10⁵

CFU/mL.

Serial Dilutions: Prepare serial two-fold dilutions of the chrysin derivatives in the broth in a

96-well microtiter plate.

Inoculation: Add the standardized inoculum to each well. Include a positive control (broth

with inoculum, no compound) and a negative control (broth only).

Incubation: Incubate the plate at 37 °C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound at which there is

no visible growth of the microorganism.

Western Blot Analysis for Protein Expression
Western blotting is used to detect specific proteins in a sample and can be used to investigate

the effect of chrysin derivatives on signaling pathways.

Experimental Protocol: Western Blot for p-STAT3, p-Akt, etc.

Cell Lysis: Treat cells with the chrysin derivative of interest, then lyse the cells in a

radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase

inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a protein

assay such as the bicinchoninic acid (BCA) assay.

SDS-PAGE: Separate equal amounts of protein (20-40 µg) by sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride

(PVDF) or nitrocellulose membrane.
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Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum

albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the

protein of interest (e.g., anti-p-STAT3, anti-STAT3, anti-p-Akt, anti-Akt) overnight at 4 °C.

Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Wash the membrane again and detect the protein bands using an enhanced

chemiluminescence (ECL) substrate and an imaging system.

Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or

GAPDH).

Signaling Pathways and Experimental Workflows
Chrysin and its derivatives exert their biological effects by modulating several key signaling

pathways. Understanding these pathways is crucial for rational drug design and development.

Signaling Pathways
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Caption: Chrysin inhibits the JAK/STAT3 signaling pathway.
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General Synthetic Workflow
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Biological Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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